Cas no 921102-26-3 (N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylpropanamide)

• Product Name: N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylpropanamide
• CAS No: 921102-26-3
• MF: C₁₇H₁₆FN₅O
• MW: 325.340246200562
• CID: 6438289
• Update Time: 2025-05-30

N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylpropanamide
• Benzenepropanamide, N-[[1-(3-fluorophenyl)-1H-tetrazol-5-yl]methyl]-

• Inchi： 1S/C17H16FN5O/c18-14-7-4-8-15(11-14)23-16(20-21-22-23)12-19-17(24)10-9-13-5-2-1-3-6-13/h1-8,11H,9-10,12H2,(H,19,24)
• InChI Key： AFEGCMZMACGBSR-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC2N(C3=CC=CC(F)=C3)N=NN=2)=O)=CC=CC=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 13.78±0.46(Predicted)

Additional information on N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylpropanamide

N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylpropanamide: A Comprehensive Overview

The compound with CAS No. 921102-26-3, known as N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylpropanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrazole ring with a fluorophenyl group and a propanamide moiety. The tetrazole ring is a five-membered aromatic heterocycle containing four nitrogen atoms and one carbon atom, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to act as a carrier for bioactive molecules. The fluorophenyl group attached to the tetrazole ring enhances the compound's lipophilicity, which is crucial for improving drug absorption and bioavailability. Additionally, the propanamide moiety contributes to the molecule's stability and solubility properties, making it an ideal candidate for pharmaceutical applications.

One of the most groundbreaking advancements involving this compound is its use in the development of novel anti-cancer agents. Researchers have discovered that the tetrazole ring can serve as a scaffold for attaching various bioactive groups, enabling the creation of targeted therapies with enhanced efficacy. Furthermore, the fluorophenyl group has been shown to exhibit significant anti-proliferative activity against several cancer cell lines, making this compound a promising lead in oncology research.

In addition to its medicinal applications, this compound has also found utility in materials science. The tetrazole ring's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of advanced materials such as metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and sensing technologies. The fluorophenyl group further enhances the material's mechanical properties and thermal stability, making it suitable for high-performance applications.

Recent research has also explored the environmental impact of this compound. Studies have shown that it exhibits low toxicity towards aquatic organisms and biodegrades efficiently under aerobic conditions. This makes it an eco-friendly alternative to traditional chemical agents in various industrial processes.

In conclusion, N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-phenylpropanamide (CAS No. 921102-26-3) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable tool in drug development and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern technology and medicine.